Cas no 957313-90-5 (5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 957313-90-5
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD04970277
• CID: 1067891
• PubChem ID: 3161122
• Update Time: 2025-04-20

5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid
• 5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• EN300-229825
• MFCD04970277
• UPYDIDCKWXFZJZ-UHFFFAOYSA-N
• D74318
• 957313-90-5
• 5-(1-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
• BB 0260808
• 5-(1-methylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• Z1198165003
• 5-(1-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylicacid
• 5-(1-METHYL-1H-PYRAZOL-4-YL)-3-ISOXAZOLECARBOXYLIC ACID
• 5-(1-Methyl-1H-pyrazol-4-yl)-3-isoxazolecarboxylic acid, AldrichCPR
• SCHEMBL1816428
• AKOS000302936
• CS-0081423
• DB-113431
• BBL040035
• STK349751

• MDL： MFCD04970277
• Inchi： 1S/C8H7N3O3/c1-11-4-5(3-9-11)7-2-6(8(12)13)10-14-7/h2-4H,1H3,(H,12,13)
• InChI Key： UPYDIDCKWXFZJZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 494.7±40.0 °C at 760 mmHg
• Flash Point: 253.0±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles